Cas no 1040660-10-3 (N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide)
N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide
- 1040660-10-3
- VU0643082-1
- AKOS024508332
- N-[2-(7-methoxy-1,8-dioxo-3,4-dihydropyrido[1,2-a]pyrazin-2-yl)ethyl]-5-nitrofuran-2-carboxamide
- F5383-0037
- N-(2-(7-methoxy-1,8-dioxo-3,4-dihydro-1H-pyrido[1,2-a]pyrazin-2(8H)-yl)ethyl)-5-nitrofuran-2-carboxamide
-
- Inchi: 1S/C16H16N4O7/c1-26-13-9-19-7-6-18(16(23)10(19)8-11(13)21)5-4-17-15(22)12-2-3-14(27-12)20(24)25/h2-3,8-9H,4-7H2,1H3,(H,17,22)
- InChI Key: ULEIDGLWWZPNOP-UHFFFAOYSA-N
- SMILES: O=C1C2=CC(C(=CN2CCN1CCNC(C1=CC=C([N+](=O)[O-])O1)=O)OC)=O
Computed Properties
- Exact Mass: 376.10189886g/mol
- Monoisotopic Mass: 376.10189886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 138Ų
N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5383-0037-2μmol |
N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide |
1040660-10-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0037-5μmol |
N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide |
1040660-10-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0037-10μmol |
N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide |
1040660-10-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0037-20μmol |
N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide |
1040660-10-3 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0037-1mg |
N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide |
1040660-10-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0037-2mg |
N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide |
1040660-10-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0037-3mg |
N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide |
1040660-10-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0037-4mg |
N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide |
1040660-10-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0037-5mg |
N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide |
1040660-10-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0037-10mg |
N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide |
1040660-10-3 | 10mg |
$79.0 | 2023-09-10 |
N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide
N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide: A Comprehensive Overview
The compound with CAS No. 1040660-10-3, named N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This compound is a complex organic molecule that combines elements of heterocyclic chemistry with functional groups that are known for their bioactivity. Recent studies have highlighted its potential in drug discovery and development.
Pyrido[1,2-a]pyrazine is a key structural component of this compound. This bicyclic system is characterized by fused pyridine and pyrazine rings, which contribute to the molecule's stability and reactivity. The presence of a methoxy group at the 7-position of the pyrido[1,2-a]pyrazine ring suggests that this compound may exhibit enhanced solubility and bioavailability. Additionally, the 5-nitrofuran moiety is a well-known functional group in medicinal chemistry due to its ability to participate in hydrogen bonding and its potential for targeting specific biological pathways.
Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic techniques such as multi-component reactions and microwave-assisted synthesis have been employed to optimize its preparation. These methods not only improve yield but also ensure the purity required for biological testing. The compound's carboxamide group has been shown to play a critical role in its interactions with biological targets, making it a promising candidate for further exploration in therapeutic applications.
In terms of biological activity, this compound has demonstrated potential as an inhibitor of certain enzymes involved in disease pathways. For instance, studies have shown that it may inhibit kinases or other enzymes associated with cancer or inflammatory diseases. The nitro group within the furan ring is particularly significant as it can act as an electron-withdrawing group, enhancing the molecule's ability to interact with protein targets.
The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, recent advancements in catalytic processes and green chemistry have provided innovative solutions to these issues. Researchers are now exploring the use of biocatalysts and recyclable solvents to streamline the synthesis process while minimizing environmental impact.
From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure. These methods provide detailed insights into the spatial arrangement of atoms within the molecule and help validate theoretical models generated through computational chemistry.
In conclusion,N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide represents a significant advancement in organic synthesis and drug discovery. Its unique combination of structural features positions it as a valuable tool in addressing unmet medical needs. As research continues to unfold new insights into its properties and applications,this compound is poised to make a meaningful impact on both academic and industrial landscapes.
1040660-10-3 (N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-5-nitrofuran-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)